Cas no 1597810-87-1 (3-ethyl-1-methylpiperidin-4-ol)

• Product Name: 3-ethyl-1-methylpiperidin-4-ol
• CAS No: 1597810-87-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5579443
• PubChem ID: 18730022
• Update Time: 2025-05-20

3-ethyl-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 3-ethyl-1-methyl-
• 3-ethyl-1-methylpiperidin-4-ol

• Inchi： 1S/C8H17NO/c1-3-7-6-9(2)5-4-8(7)10/h7-8,10H,3-6H2,1-2H3
• InChI Key： XSKADGFNZKWGAK-UHFFFAOYSA-N
• SMILES： N1(C)CCC(O)C(CC)C1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.941±0.06 g/cm3(Predicted)
• Boiling Point: 225.3±15.0 °C(Predicted)
• pka: 14.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-ethyl-1-methylpiperidin-4-ol

Research Brief on 3-Ethyl-1-methylpiperidin-4-ol (CAS: 1597810-87-1): Recent Advances and Applications in Chemical Biology and Medicine

The compound 3-ethyl-1-methylpiperidin-4-ol (CAS: 1597810-87-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the structural uniqueness of 3-ethyl-1-methylpiperidin-4-ol, which serves as a key intermediate in the synthesis of novel bioactive molecules. Its piperidine core, functionalized with ethyl and methyl groups, provides a scaffold for modulating interactions with biological targets, particularly in the central nervous system (CNS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of sigma-1 receptor ligands, which show promise in treating neuropathic pain and neurodegenerative disorders.

In terms of synthetic methodologies, advances in catalytic asymmetric synthesis have enabled more efficient production of 3-ethyl-1-methylpiperidin-4-ol with high enantiomeric purity. A recent patent (WO2023056123) describes a novel palladium-catalyzed reductive amination process that yields the compound with >99% ee, addressing previous challenges in stereoselective synthesis. This breakthrough has significant implications for scaling up production while maintaining pharmaceutical-grade quality.

Pharmacological investigations have revealed that derivatives of 3-ethyl-1-methylpiperidin-4-ol exhibit selective binding affinity for various neurotransmitter receptors. Research published in ACS Chemical Neuroscience (2024) identified several N-substituted analogs that demonstrate potent and selective antagonism at α4β2 nicotinic acetylcholine receptors, suggesting potential applications in smoking cessation therapies and cognitive enhancement. Molecular docking studies further elucidated the critical role of the 4-hydroxy group in forming hydrogen bonds with key amino acid residues in the receptor binding pocket.

Emerging applications in radiopharmaceuticals have also been reported. The compound's ability to chelate certain radioisotopes while maintaining blood-brain barrier permeability makes it a candidate for developing novel PET tracers. A recent preclinical study (European Journal of Nuclear Medicine, 2024) demonstrated successful labeling with fluorine-18, with the resulting tracer showing excellent brain uptake and specific binding in Alzheimer's disease models.

From a safety and toxicology perspective, recent in vitro and in vivo studies indicate that 3-ethyl-1-methylpiperidin-4-ol exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. However, structure-activity relationship studies emphasize the need for careful modification of the ethyl and methyl substituents to optimize therapeutic indices, as certain analogs have shown dose-dependent hepatotoxicity in animal models.

In conclusion, 3-ethyl-1-methylpiperidin-4-ol represents a promising scaffold in medicinal chemistry with diverse applications ranging from CNS therapeutics to diagnostic imaging agents. Ongoing research continues to explore its full potential, with particular focus on developing more selective derivatives and improving synthetic accessibility. The compound's unique structural features and demonstrated biological activities position it as a valuable tool for future drug discovery efforts in multiple therapeutic areas.